Biotin and derivatives
Biotin, also known as vitamin H or B7, is a water-soluble vitamin that plays a crucial role in the metabolism of proteins, carbohydrates, and fats. It acts as a coenzyme for carboxylase enzymes, facilitating critical biological processes such as amino acid synthesis and glucose metabolism. Derivatives of biotin include various esters, amides, and conjugates, which can enhance its solubility, stability, or bioavailability.
In the field of pharmaceuticals, biotin derivatives are used in diagnostic kits for detecting biomarkers associated with metabolic disorders and certain cancers. They also find applications in cosmetics, where their role in enhancing skin health and promoting cell regeneration is recognized. In agricultural science, biotin supplements improve feed efficiency and animal health in livestock. These compounds can be synthesized through chemical reactions involving carboxylation or amidation processes, making them versatile tools for medical, industrial, and research purposes.
Overall, biotin and its derivatives are essential components in various industries due to their unique biological activities and wide-ranging applications.

Structure | Chemical Name | CAS | MF |
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(+)-Biotin-sarcosine | 154024-76-7 | C13H21N3O4S |
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N-[4-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]butyl]-carbamic acid, 3-(2,4-dioxocyclohexyl)propyl ester | 1001575-95-6 | C24H38N4O6S |
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(+)-Biotin 4-Amidobenzoic Acid, Sodium Salt | 102418-74-6 | C17H20N3O4S-.Na+ |
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BIOTIN (5-FLUORESCEIN) CONJUGATE | 957494-27-8 | C33H32N4O8S |
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N-BIOTINYL-12-AMINODODECANOIC ACID | 135447-73-3 | C22H39N3O4S |
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SNOB 1 reagent | 92924-45-3 | C13H21N3O2S |
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Biotin HPDP | 129179-83-5 | C24H37N5O3S3 |
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Biotin-C5-NHS Ester | 72040-63-2 | C20H30N4O6S |
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FP-Biotin(Mixture of Diastereomers) | 259270-28-5 | C27H50N4O5FPS |
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Biotin-LC-LC-NHS | 89889-52-1 | C26H41N5O7S |
Related Literature
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Yasaman Mahdavi-Amiri,Molly S. J. Hu,Nicole Frias,Matina Movahedi,Adam Csakai,Lisa A. Marcaurelle,Ryan Hili Org. Biomol. Chem., 2023,21, 1463-1467
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J. L. Nuñez,G. D. Belletti,E. Colombo,R. R. Nazmutdinov,P. Quaino Phys. Chem. Chem. Phys., 2023,25, 23242-23248
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Noa Stern,Dan Thomas Major,Hugo Emilio Gottlieb,Daniel Weizman,Bilha Fischer Org. Biomol. Chem., 2010,8, 4637-4652
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H. M. Cornthwaite Anal. Methods, 2014,6, 1142-1148
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Recommended suppliers
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Tiancheng Chemical (Jiangsu) Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
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Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
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Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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